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Compound Focus: Pyridine hydroiodide

CAS No.: 18820-83-2

Cat. No.: S1832926

Get Quote

The table below summarizes the fundamental physicochemical and safety data for pyridine hydroiodide

(PyHI), also known as pyridinium iodide [1] [2] [3].

Property Details

CAS Number 18820-83-2 [1] [2] [3]

Molecular
Formula

C₅H₆IN or C₅H₅N·HI [1] [3]

Molecular
Weight

207.01 - 207.012 g/mol [1] [3]

Appearance White to Light yellow to Light orange powder to crystal [1] [3]

Melting Point 210 °C (with decomposition) [1] [3]

Density 2.09 g/cm³ [1]

Water Solubility Soluble [1] [3]

Purity >98.0% (HPLC) [3]

Storage Room temperature, in a cool, dark place; recommended to be stored under inert
gas due to hygroscopic nature [1] [3]
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Safety and Handling

Pyridine hydroiodide requires careful handling. While a full Safety Data Sheet (SDS) was not available in

the search results, the identified hazards are summarized below [3]:

Aspect Information

GHS Pictogram Warning [3]

| Hazard Statements (H-Phrases) | H315: Causes skin irritation. H319: Causes serious eye irritation. [3] | |

Precautionary Statements (P-Phrases) | P264: Wash skin thoroughly after handling. P280: Wear protective

gloves/ eye protection/ face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P337+P313: If eye

irritation persists, get medical advice/attention. [3] |

Primary Application and Experimental Consideration

A key application identified for pyridine hydroiodide is its use as a precursor for perovskites in

photovoltaic applications [2]. This suggests its role in the synthesis of advanced materials for solar cells.

The parent compound, pyridine, is a highly flammable and harmful liquid that can cause skin irritation and

central nervous system effects, and requires stringent safety controls [4]. While the salt form (pyridine

hydroiodide) may have modified hazards, the core handling principles are crucial.
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Pyridine

Acid-Base Reaction
(Proton Transfer)

HydrogenIodide

PyridineHydroiodide

Forms salt

Key Properties:
• Solid at room temp

• Soluble in water
• MP: 210°C (dec.)

Handling & Safety:
• Hygroscopic

• Causes skin/eye irritation
• Store cool, dark, under inert gas

Primary Application:
Precursor for perovskites

in photovoltaics

Click to download full resolution via product page

Diagram illustrating the formation, key properties, and primary application of pyridine hydroiodide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1832926#pyridine-hydroiodide-

solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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